N-(2,6-diethylphenyl)-1-(ethylsulfonyl)-3-piperidinecarboxamide

• IUPAC Name: N-(2,6-diethylphenyl)-1-ethylsulfonylpiperidine-3-carboxamide
• InChI: InChI=1S/C18H28N2O3S/c1-4-14-9-7-10-15(5-2)17(14)19-18(21)16-11-8-12-20(13-16)24(22,23)6-3/h7,9-10,16H,4-6,8,11-13H2,1-3H3,(H,19,21)
• InChI Key: ASNOOFCIUXCOCQ-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(C(=CC=C1)CC)NC(=O)C2CCCN(C2)S(=O)(=O)CC
• Molecular Formula: C18H28N2O3S
• Molecular Weight: 352.5 g/mol

Description

N-(2,6-diethylphenyl)-1-(ethylsulfonyl)-3-piperidinecarboxamide, also known as DEPEA, is a compound that has gained attention in the scientific community due to its potential use in pharmacology and medicinal chemistry. DEPEA is a piperidine derivative that has shown promising results in various studies related to its mechanism of action, biochemical and physiological effects, and potential applications in scientific research.

Mechanism of Action

The mechanism of action of N-(2,6-diethylphenyl)-1-(ethylsulfonyl)-3-piperidinecarboxamide is not fully understood, but it is believed to act on the central nervous system by modulating the activity of certain neurotransmitters. N-(2,6-diethylphenyl)-1-(ethylsulfonyl)-3-piperidinecarboxamide has been shown to bind to the mu-opioid receptor, which is involved in pain modulation, and may also act on the GABAergic system, which is involved in the regulation of anxiety and seizures.
Biochemical and Physiological Effects
N-(2,6-diethylphenyl)-1-(ethylsulfonyl)-3-piperidinecarboxamide has been shown to have a range of biochemical and physiological effects, including analgesic, anti-inflammatory, and anticonvulsant properties. In animal studies, N-(2,6-diethylphenyl)-1-(ethylsulfonyl)-3-piperidinecarboxamide has been shown to reduce pain and inflammation, as well as prevent seizures.

Advantages and Limitations for Lab Experiments

N-(2,6-diethylphenyl)-1-(ethylsulfonyl)-3-piperidinecarboxamide has several advantages as a research tool, including its high purity, low toxicity, and well-defined mechanism of action. However, it also has limitations, including its relatively low solubility in water and its potential for off-target effects.

Future Directions

There are several potential future directions for research on N-(2,6-diethylphenyl)-1-(ethylsulfonyl)-3-piperidinecarboxamide, including:
1. Further elucidation of its mechanism of action, including its interactions with other neurotransmitter systems.
2. Development of new derivatives of N-(2,6-diethylphenyl)-1-(ethylsulfonyl)-3-piperidinecarboxamide with improved pharmacological properties.
3. Investigation of the potential use of N-(2,6-diethylphenyl)-1-(ethylsulfonyl)-3-piperidinecarboxamide in the treatment of other diseases, such as anxiety disorders and epilepsy.
4. Exploration of the potential use of N-(2,6-diethylphenyl)-1-(ethylsulfonyl)-3-piperidinecarboxamide as a research tool in neuroscience and pharmacology.
Conclusion
N-(2,6-diethylphenyl)-1-(ethylsulfonyl)-3-piperidinecarboxamide is a compound that has shown promising results in various scientific research studies related to its potential applications in pharmacology and medicinal chemistry. Further research is needed to fully understand its mechanism of action and potential applications in the treatment of various diseases.

Scientific Research Applications

N-(2,6-diethylphenyl)-1-(ethylsulfonyl)-3-piperidinecarboxamide has been used in various scientific research studies due to its potential applications in pharmacology and medicinal chemistry. One of the most significant applications of N-(2,6-diethylphenyl)-1-(ethylsulfonyl)-3-piperidinecarboxamide is in the development of new drugs for the treatment of various diseases. N-(2,6-diethylphenyl)-1-(ethylsulfonyl)-3-piperidinecarboxamide has been shown to have potential as an analgesic, anti-inflammatory, and anticonvulsant agent.